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Compound of Interest

Compound Name: beta-Damascone

Cat. No.: B3424486 Get Quote

An In-depth Technical Guide to beta-Damascone

Introduction
Beta-Damascone, a member of the rose ketone family, is a C13-norisoprenoid aroma

compound prized for its complex and potent fragrance.[1][2] It is a significant contributor to the

aroma of various natural products, most notably roses, and is a crucial ingredient in the flavor

and fragrance industries.[3][4][5] Despite its often low concentrations in nature, its impact on

the overall scent profile is substantial.[5][6] This document provides a comprehensive overview

of the chemical structure, properties, synthesis, and analysis of beta-Damascone for

researchers and professionals in chemistry and drug development.

Chemical Structure and Identifiers
Beta-Damascone is characterized by a trimethylcyclohexenyl ring attached to a butenone side

chain. It exists as stereoisomers, primarily the (E)- or trans-isomer, which is most common.[7]

[8]

Table 1: Chemical Identifiers for beta-Damascone
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Identifier Value Reference

IUPAC Name

(E)-1-(2,6,6-trimethyl-1-
cyclohexen-1-yl)but-2-en-
1-one

[7]

CAS Number 23726-91-2 [7][8]

Molecular Formula C₁₃H₂₀O [7][8]

Molecular Weight 192.30 g/mol [7][8]

SMILES
C/C=C/C(=O)C1=C(CCCC1(C)

C)C
[7]

InChIKey
BGTBFNDXYDYBEY-

FNORWQNLSA-N
[7][8]

Physicochemical Properties
Beta-Damascone is a colorless to pale yellow liquid with well-defined physical properties that

are critical for its application and handling.[7]

Table 2: Physicochemical Properties of beta-Damascone
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Property Value Reference

Appearance
Colorless to pale yellow
liquid

[7]

Boiling Point 200 °C at 760 mmHg [7]

Melting Point 9 °C

Density 0.934 - 0.942 g/mL at 20 °C [7][8]

Refractive Index 1.496 - 1.501 at 20 °C [7]

Flash Point >100 °C (>212 °F)

Vapor Pressure 0.007 mmHg at 25 °C (est.)

Solubility
Miscible in alcohol; Insoluble in

water
[7]

Storage Temperature 2-8°C, protected from light [8]

Organoleptic Profile
The sensory characteristics of beta-Damascone are highly valued, making it a staple in

perfumery and flavor creation.

Table 3: Organoleptic Properties of beta-Damascone
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Property Description Reference

Odor

Fruity, floral, rose, with
notes of plum, black
currant, honey, and
tobacco. Described as
powerful with green and
woody undertones.

Taste

Described as green, woody,

minty, with herbal and floral

nuances.

Applications

Used in fragrances to impart a

distinctive character, especially

in rose, floral, woody, and fruity

perfumes. Also used in food,

tobacco, and cosmetic flavors.

Experimental Protocols
Synthesis of beta-Damascone via Diels-Alder Reaction
A common synthetic route involves a Diels-Alder reaction, followed by isomerization and

condensation steps.[3][9] This multi-step process is a fundamental method for producing

damascones.
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Starting Materials

Step 1: Diels-Alder Addition

Intermediate Product

Step 2: Isomerization

Intermediate Product

Step 3: Condensation

Final Product

1,3-Pentadiene

Diels-Alder Reaction
Catalyst: AlCl₃

4-Methyl-3-penten-2-one

1-(2,6,6-trimethylcyclohex-3-enyl)-ethanone

Olefin Isomerization
Catalyst: Solid super strong acid

1-(2,6,6-trimethylcyclohex-1-enyl)-butanone

Hydroxyaldehyde Condensation
Reagent: Acetaldehyde

beta-Damascenone

Click to download full resolution via product page

A generalized workflow for the synthesis of beta-Damascenone.
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Methodology:

Diels-Alder Addition: 1,3-Pentadiene and 4-methyl-3-penten-2-one undergo a Diels-Alder

addition reaction, catalyzed by AlCl₃, to form 1-(2,6,6,-trimethylcyclohex-3-enyl)-ethanone.[9]

The reaction is typically quenched with ice water.[9]

Isomerization: The resulting intermediate is subjected to olefin isomerization using a solid

superacid catalyst. This step converts the cyclohexenyl group to a more stable isomer,

yielding 1-(2,6,6,-trimethylcyclohex-1-enyl)-butanone.[9]

Condensation: The final step involves a hydroxyaldehyde condensation reaction with

acetaldehyde to produce the target product, beta-damascenone.[9] The reaction progress is

monitored by Gas Chromatography (GC).[3][9]

Quantitative Analysis by Gas Chromatography-Mass
Spectrometry (GC-MS)
Accurate quantification of beta-Damascone in complex matrices like wine or essential oils is

crucial for quality control and research. GC-MS is the preferred analytical technique.[10]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://eureka.patsnap.com/patent-CN110746283A
https://eureka.patsnap.com/patent-CN110746283A
https://eureka.patsnap.com/patent-CN110746283A
https://eureka.patsnap.com/patent-CN110746283A
https://www.benchchem.com/pdf/Application_Note_Protocol_Synthesis_of_Damascenone_for_Use_as_a_Research_Standard.pdf
https://eureka.patsnap.com/patent-CN110746283A
https://www.benchchem.com/product/b3424486?utm_src=pdf-body
https://www.benchchem.com/pdf/Quantitative_Analysis_of_Damascenone_using_Gas_Chromatography_Mass_Spectrometry_GC_MS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3424486?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

GC-MS Analysis

Data Processing

Sample Matrix
(e.g., Wine, Essential Oil)

Spike with Internal Standard
(e.g., deuterated β-damascone)

Extraction
(HS-SPME or LLE)

Concentration
(optional, e.g., N₂ stream)

GC-MS System

Data Acquisition
(Scan or SIM mode)

Peak Integration

Calibration Curve Generation

Quantification & Reporting

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b3424486?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3424486?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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